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Compound of Interest

Compound Name: Atx II

CAS No.: 60748-45-0

Cat. No.: B3026492

Get Quote

Technical Support Center: ATX-II
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of Anemonia sulcata

Toxin II (ATX-II).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for reconstituting lyophilized ATX-II?

A1: For most applications, ATX-II should be reconstituted in distilled water or an aqueous buffer

(e.g., PBS).[1] It is a polypeptide and is readily soluble in aqueous solutions.[1]

Q2: Can I dissolve ATX-II in organic solvents like DMSO?

A2: Yes, ATX-II can be dissolved in DMSO. A high concentration stock solution of 100 mg/mL

(20.26 mM) can be prepared, though this may require ultrasonication to fully dissolve.[2] It is

important to use newly opened, non-hygroscopic DMSO, as absorbed water can significantly

impact solubility.[2]

Q3: How should I store the lyophilized powder and reconstituted solutions of ATX-II?
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A3: Lyophilized ATX-II powder should be stored at –20°C and is stable for approximately two

years under these conditions. Once reconstituted, it is recommended to prepare working

aliquots and store them at –20°C.

Q4: What is the stability of ATX-II once it is in solution?

A4: When stored properly in working aliquots at –20°C, reconstituted ATX-II solutions are stable

for at least three months. Avoid repeated freeze-thaw cycles, as this can degrade the peptide

and affect its activity.

Q5: At what concentration range is ATX-II typically used in experiments?

A5: ATX-II is a potent neurotoxin and is typically used in the nanomolar (nM) range. A common

concentration range for activating voltage-gated sodium channels in various cell types is 10–

100 nM.

Troubleshooting Guide
Issue 1: My reconstituted ATX-II solution appears cloudy or shows signs of precipitation.

Possible Cause 1: Incorrect Solvent pH. The isoelectric point (pI) of ATX-II is 8.34.[3] If the

pH of your buffer is close to the pI, the net charge of the peptide will be near zero, reducing

its solubility and potentially causing aggregation.

Solution: Ensure your buffer pH is at least one unit away from the pI (i.e., below 7.3 or

above 9.3). If you suspect pH is the issue, try preparing the solution with a different buffer

system.

Possible Cause 2: High Concentration in Aqueous Buffer. While soluble in aqueous buffers,

attempting to create a highly concentrated stock solution (e.g., >1 mM) may exceed its

solubility limit, leading to precipitation.

Solution: For high concentration stocks, consider using DMSO.[2] For aqueous solutions,

prepare them at a lower concentration, such as the recommended 10 µM.

Possible Cause 3: Contamination or Degradation. Contamination or degradation of the

peptide due to improper handling (e.g., repeated freeze-thaw cycles) can lead to
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aggregation.

Solution: Always use sterile water or buffers. Aliquot the stock solution after reconstitution

to minimize freeze-thaw cycles. If degradation is suspected, it is best to use a fresh vial of

the toxin.

Issue 2: I am observing inconsistent or lower-than-expected activity in my experiments.

Possible Cause 1: Peptide Degradation. As a peptide, ATX-II is susceptible to degradation if

not stored correctly. Stability decreases at room temperature, and repeated freeze-thaw

cycles can break down the peptide structure.

Solution: Ensure the stock solution is properly aliquoted and stored at –20°C. When

preparing for an experiment, thaw the required aliquot on ice and keep it cold until use.

Possible Cause 2: Adsorption to Surfaces. Peptides can adsorb to the surfaces of

plasticware (e.g., pipette tips, microcentrifuge tubes), which can reduce the effective

concentration of the toxin in your experimental solution.

Solution: Use low-adhesion plasticware. To further minimize loss, some researchers pre-

rinse pipette tips and tubes with a buffer solution containing a carrier protein like Bovine

Serum Albumin (BSA) at 0.1%, if compatible with the experimental setup.

Data Summary
Table 1: Solubility of ATX-II

Solvent
Recommended
Concentration

Notes Reference

Distilled Water /

Aqueous Buffer
Up to 10 µM

Recommended for

most standard

applications.

DMSO
Up to 100 mg/mL

(20.26 mM)

Requires

ultrasonication; use

fresh, non-

hygroscopic DMSO.

[2]
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Table 2: Stability and Storage of ATX-II

Form
Storage
Temperature

Shelf Life Notes Reference

Lyophilized

Powder
–20°C ~2 years

Shipped on dry

ice.

Reconstituted

Solution
–20°C At least 3 months

Store in working

aliquots to avoid

freeze-thaw

cycles.

Experimental Protocols
Protocol 1: Preparation of a 10 µM Aqueous Stock Solution

This protocol is adapted from manufacturer recommendations for preparing a standard working

stock solution.

Centrifuge: Briefly centrifuge the vial of lyophilized ATX-II to ensure the powder is at the

bottom.

Calculate Volume: The molecular mass of ATX-II is approximately 4935 Da. To prepare a 10

µM stock solution from 50 µg of peptide, you will need to add 1.01 mL of solvent.

Calculation: (50 µg / 4935 g/mol ) / (10 x 10⁻⁶ mol/L) = 1.01 x 10⁻³ L = 1.01 mL

Reconstitute: Carefully add the calculated volume of cold, sterile distilled water or your

desired aqueous buffer (e.g., PBS, pH 7.4) to the vial.

Mix: Gently vortex or pipette up and down to ensure the peptide is fully dissolved. Avoid

vigorous shaking to prevent foaming and potential denaturation.

Aliquot and Store: Dispense the solution into working aliquots in low-adhesion

microcentrifuge tubes. Store immediately at –20°C.

Protocol 2: Preparation of a High-Concentration (20 mM) DMSO Stock Solution
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This protocol is for applications requiring a concentrated, water-free stock solution.[2]

Centrifuge: Briefly centrifuge the vial of lyophilized ATX-II.

Solvent Preparation: Use a fresh, unopened vial of high-purity, anhydrous DMSO.

Reconstitute: Add the appropriate volume of DMSO to achieve the desired concentration

(e.g., for 1 mg of ATX-II, add ~10.1 µL for a 20 mM solution).

Dissolve: Cap the vial tightly and vortex. If the peptide does not fully dissolve, sonicate the

vial in a water bath for short intervals until the solution is clear.

Aliquot and Store: Dispense into working aliquots and store at –20°C. Note that DMSO will

freeze at this temperature.
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Caption: ATX-II signaling pathway.[3]
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Caption: Recommended workflow for handling ATX-II.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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